Cas no 500858-62-8 (Ethyl 4-aminochromane-4-carboxylate)

• Product Name: Ethyl 4-aminochromane-4-carboxylate
• CAS No: 500858-62-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6347791
• PubChem ID: 3944354
• Update Time: 2025-06-24

Ethyl 4-aminochromane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6512579
• CS-0288238
• ethyl 4-amino-3,4-dihydro-2H-1-benzopyran-4-carboxylate
• Ethyl 4-aminochromane-4-carboxylate
• 500858-62-8

• Inchi： 1S/C12H15NO3/c1-2-15-11(14)12(13)7-8-16-10-6-4-3-5-9(10)12/h3-6H,2,7-8,13H2,1H3
• InChI Key： VUWYCWMKYYXJKN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=O)OCC)(CC1)N

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 4-aminochromane-4-carboxylate

Ethyl 4-aminochromane-4-carboxylate (CAS No. 500858-62-8): An Overview of Its Structure, Synthesis, and Applications

Ethyl 4-aminochromane-4-carboxylate (CAS No. 500858-62-8) is a versatile compound with significant potential in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its unique structure, which combines a chromane moiety with an amino and carboxylic acid ester functional group. The chromane scaffold is a key structural element in many bioactive molecules, making Ethyl 4-aminochromane-4-carboxylate an interesting target for both academic and industrial research.

The chemical structure of Ethyl 4-aminochromane-4-carboxylate can be represented as C₁₃H₁₆N₂O₃. The presence of the amino group and the carboxylic acid ester provides multiple reaction sites for further chemical modifications, enhancing its utility in synthetic chemistry. The chromane core, derived from the fusion of a benzene ring and a cyclohexene ring, imparts unique electronic and steric properties to the molecule.

In recent years, significant advancements have been made in the synthesis of Ethyl 4-aminochromane-4-carboxylate. One of the most efficient methods involves the condensation of 4-hydroxybenzaldehyde with ethyl acetoacetate followed by reduction and subsequent amino substitution. This multi-step process yields high purity Ethyl 4-aminochromane-4-carboxylate, making it suitable for various applications. The synthetic route has been optimized to improve yield and reduce by-products, ensuring cost-effectiveness and scalability.

The biological activity of Ethyl 4-aminochromane-4-carboxylate has been a subject of extensive research. Studies have shown that this compound exhibits promising pharmacological properties, particularly in the areas of neuroprotection and anti-inflammatory activity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 4-aminochromane-4-carboxylate effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its biological activities, Ethyl 4-aminochromane-4-carboxylate has found applications in materials science. The chromane scaffold is known for its ability to form stable complexes with metal ions, making it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems. Recent research has focused on optimizing the synthesis of MOFs containing Ethyl 4-aminochromane-4-carboxylate to enhance their performance in these areas.

The environmental impact of Ethyl 4-aminochromane-4-carboxylate is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems. Efforts are ongoing to develop greener synthetic methods that minimize waste and energy consumption during the production process.

In conclusion, Ethyl 4-aminochromane-4-carboxylate (CAS No. 500858-62-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical structure and biological activities make it an attractive target for both academic research and industrial development. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow further.